Cas no 2003577-76-0 (4-Morpholinecarboxylic acid, 2-(2-methoxyacetyl)-, 1,1-dimethylethyl ester)

• Product Name: 4-Morpholinecarboxylic acid, 2-(2-methoxyacetyl)-, 1,1-dimethylethyl ester
• CAS No: 2003577-76-0
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5292731
• Update Time: 2025-05-20

4-Morpholinecarboxylic acid, 2-(2-methoxyacetyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 2-(2-methoxyacetyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(15)13-5-6-17-10(7-13)9(14)8-16-4/h10H,5-8H2,1-4H3
• InChI Key： CZQMKWOOMKITIM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOC(C(COC)=O)C1

Additional information on 4-Morpholinecarboxylic acid, 2-(2-methoxyacetyl)-, 1,1-dimethylethyl ester

4-Morpholinecarboxylic Acid, 2-(2-Methoxyacetyl)-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 2003577-76-0, known as 4-Morpholinecarboxylic Acid, 2-(2-Methoxyacetyl)-, 1,1-Dimethylethyl Ester, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and versatile properties. Recent studies have highlighted its potential in drug delivery systems and as a precursor in the synthesis of advanced materials. The long-tail keywords such as "morpholine-based esters" and "methoxyacetyl derivatives" have become increasingly relevant in scientific literature, underscoring the importance of this compound in modern chemistry.

The molecular structure of 4-Morpholinecarboxylic Acid, 2-(2-Methoxyacetyl)-, 1,1-Dimethylethyl Ester is characterized by a morpholine ring fused with a carboxylic acid group and an ester functional group. The presence of the methoxyacetyl substituent adds complexity to the molecule, enhancing its reactivity and stability. Researchers have recently explored the stereochemical properties of this compound, revealing its potential as a chiral catalyst in asymmetric synthesis. This discovery has opened new avenues for its application in pharmaceuticals and fine chemicals.

One of the most notable advancements involving this compound is its role in the development of targeted drug delivery systems. Scientists have utilized its unique solubility properties to design nanoparticles that can deliver therapeutic agents to specific tissues. The methoxyacetyl group has been shown to improve the bioavailability of drugs by enhancing their permeability across biological membranes. This innovation has been widely discussed in recent publications, particularly in journals focused on nanotechnology and pharmacology.

The synthesis of 4-Morpholinecarboxylic Acid, 2-(2-Methoxyacetyl)-, 1,1-Dimethylethyl Ester involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent breakthroughs in catalysis have enabled the production of this compound with higher yields and greater purity. For instance, the use of palladium-catalyzed coupling reactions has significantly streamlined the synthesis process. These advancements have made the compound more accessible for industrial applications.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its ability to form stable complexes with metal ions has made it a valuable reagent in analytical chemistry. Additionally, its role as an intermediate in the synthesis of complex molecules has been well-documented. Researchers have also explored its potential as a building block for constructing advanced polymers and biomaterials.

Recent studies have also focused on the environmental impact of 4-Morpholinecarboxylic Acid, 2-(2-Methoxyacetyl)-, 1,1-Dimethylethyl Ester. Scientists have investigated its biodegradability under various conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 4-Morpholinecarboxylic Acid, 2-(2-Methoxyacetyl)-, 1,1-Dimethylethyl Ester is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques have solidified its position as an important tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is expected to play an even greater role in shaping future innovations.